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Compound of Interest

Compound Name: 6,6"-Dimethyl-3,3'-bipyridazine

Cat. No.: B1596921

This technical guide provides a comprehensive overview of 6,6'-Dimethyl-3,3'-bipyridazine,
including its commercial availability, physicochemical properties, synthesis, and potential
applications, with a focus on its relevance to researchers, scientists, and drug development
professionals.

Commercial Availability and Suppliers

6,6'-Dimethyl-3,3'-bipyridazine is available from several chemical suppliers specializing in
research chemicals and building blocks for organic synthesis. The purity and available
guantities may vary between suppliers. Researchers are advised to request certificates of
analysis for specific lot numbers to confirm purity.

Table 1: Commercial Suppliers of 6,6'-Dimethyl-3,3'-bipyridazine
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Molecular
. . CAS Molecular . .
Supplier Website Weight ( Purity
Number Formula
g/mol )
--INVALID- )
Benchchem LINK 24049-45-4 C1o0H10Na4 186.21 Inquiry
--INVALID- ]
Synchem 24049-45-4 C1o0H10Na4 186.21 Inquiry
LINK--
Apollo --INVALID-
o 24049-45-4 C1oH10N4 186.21 95%-+[1]
Scientific LINK--
ChemicalBoo  --INVALID- )
24049-45-4 CioH10Na4 186.21 Inquiry
k LINK--
--INVALID- ]
BLDpharm LINK 24049-45-4 C10H10Na4 186.21 Inquiry

Physicochemical and Spectroscopic Data

Detailed experimental data for 6,6'-Dimethyl-3,3'-bipyridazine is not extensively reported in
publicly available literature. The following tables summarize known and predicted properties.

Table 2: Physicochemical Properties of 6,6'-Dimethyl-3,3'-bipyridazine
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Property Value Source
CAS Number 24049-45-4 Chemical Supplier Catalogs
Molecular Formula C10H10Na4 Chemical Supplier Catalogs
Molecular Weight 186.21 g/mol Chemical Supplier Catalogs
Off-white to yellow solid General knowledge of similar
Appearance .
(predicted) compounds
Melting Point 240.0-240.2 °C[2] ChemicalBook
Boiling Point 461.0 £ 40.0 °C (Predicted)[2] ChemicalBook
Soluble in DMSO and other
N polar organic solvents Inferred from related
Solubility

(predicted). Low solubility in
water is expected.

pyridazinone solubility data[3]

Table 3: Predicted Spectroscopic Data for 6,6'-Dimethyl-3,3'-bipyridazine

Technique

Predicted Data

1H NMR (400 MHz, CDClIs)

o (ppm): ~8.0-8.5 (d, 2H, pyridazine ring), ~7.5-
7.8 (d, 2H, pyridazine ring), ~2.8 (s, 6H, -CHs3)

13C NMR (100 MHz, CDCls)

d (ppm): ~160 (C-CHs), ~150 (quaternary C),
~125-135 (CH), ~22 (-CH3)

FT-IR (KBr, cm™1)

~3050 (Ar-H stretch), ~2950 (C-H stretch),
~1600, 1550, 1480 (C=C and C=N stretching),
~800-900 (Ar-H out-of-plane bend)

Mass Spec. (El)

miz (%): 186 (M*, 100), 171 ([M-CHs]*), 157,

130, 104

Note: The spectroscopic data presented are hypothetical and based on the analysis of

structurally similar compounds. Experimental verification is required.
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Synthesis

The synthesis of 6,6'-Dimethyl-3,3'-bipyridazine typically involves the coupling of two 3-halo-
6-methylpyridazine precursors. The Ullmann coupling reaction, which utilizes a copper catalyst,
is a common method for the formation of biaryl compounds and is applicable here.[4][5]

Representative Experimental Protocol: Ullmann
Coupling for the Synthesis of 6,6'-Dimethyl-3,3'-
bipyridazine

This protocol is a representative example based on established Ullmann coupling procedures

for similar heterocyclic compounds.

Materials:

3-lodo-6-methylpyridazine (2 equivalents)

Copper powder (4 equivalents)

Dimethylformamide (DMF), anhydrous

Sand (optional, for improved stirring)

Argon or Nitrogen gas supply

Standard glassware for inert atmosphere reactions
Procedure:

e To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and an inert gas inlet, add 3-iodo-6-methylpyridazine and copper powder. An
eqgual volume of sand can be added to facilitate stirring of the copper powder.

o Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process
three times to ensure an inert atmosphere.

e Add anhydrous DMF to the flask via a syringe.
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» Heat the reaction mixture to reflux (approximately 153 °C for DMF) with vigorous stirring.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS). The reaction is typically complete within 24-48 hours.

e Upon completion, cool the reaction mixture to room temperature.

« Filter the mixture through a pad of Celite® to remove the copper and other solid residues.
Wash the filter cake with additional DMF.

 Remove the DMF from the filtrate under reduced pressure.

e The crude product can be purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield 6,6'-
Dimethyl-3,3'-bipyridazine as a solid.

Potential Applications in Drug Discovery

Bipyridazine derivatives have garnered interest in drug discovery, particularly as agonists of the
Stimulator of Interferon Genes (STING) receptor.[6] Activation of the STING pathway is a
promising strategy in cancer immunotherapy as it can lead to the production of type |
interferons and other pro-inflammatory cytokines, thereby stimulating an anti-tumor immune
response.

STING Signaling Pathway

The diagram below illustrates the canonical STING signaling pathway, which could potentially
be activated by 6,6'-Dimethyl-3,3'-bipyridazine or its derivatives.
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Caption: Canonical STING signaling pathway.

Experimental Workflow: STING Activation Assay

The following workflow describes a typical cell-based assay to evaluate the ability of 6,6'-
Dimethyl-3,3'-bipyridazine to activate the STING pathway.
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Assay Setup

1. Culture THP-1 Lucia ISG reporter cells

'

2. Plate cells in 96-well plates

3. Prepare serial dilutions of
6,6'-Dimethyl-3,3"-bipyridazine

Treatment and Incubation

4. Add compound dilutions to cells

'

5. Incubate for 24 hours

Data Acquisitign and Analysis

6. Collect supernatant

'

7. Perform QUANTI-Luc assay for
secreted luciferase activity

'

8. Read luminescence on a plate reader

'

9. Analyze data and determine EC50

Click to download full resolution via product page

Caption: Workflow for STING activation reporter assay.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 6,6'-Dimethyl-3,3'-bipyridazine is not readily available.
Therefore, it should be handled with the standard precautions for a novel chemical compound.
Based on the safety information for related heterocyclic compounds, the following precautions
are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area, preferably in a fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

Researchers should always consult the supplier-provided SDS, if available, and perform a
thorough risk assessment before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 6,6'-
Dimethyl-3,3'-bipyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596921#commercial-availability-and-suppliers-of-6-
6-dimethyl-3-3-bipyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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